2-[4-(2-phenylethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine

Specification

• CAS No.: 2640895-34-5
• Molecular Formula: C20H27N5
• Molecular Weight: 337.5 g/mol
• IUPAC Name: 2-[4-(2-phenylethyl)piperazin-1-yl]-4-pyrrolidin-1-ylpyrimidine
• Standard InChI: InChI=1S/C20H27N5/c1-2-6-18(7-3-1)9-13-23-14-16-25(17-15-23)20-21-10-8-19(22-20)24-11-4-5-12-24/h1-3,6-8,10H,4-5,9,11-17H2
• Standard InChI Key: XFKDJZFYKCBZSR-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C2=NC(=NC=C2)N3CCN(CC3)CCC4=CC=CC=C4
• Canonical SMILES: C1CCN(C1)C2=NC(=NC=C2)N3CCN(CC3)CCC4=CC=CC=C4

Introduction

The compound 2-[4-(2-phenylethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine is a complex organic molecule that incorporates both piperazine and pyrimidine rings, along with phenylethyl and pyrrolidine moieties. This structure suggests potential applications in medicinal chemistry due to its diverse functional groups, which can interact with various biological targets.

Synthesis and Preparation

While specific synthesis details for 2-[4-(2-phenylethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine are not readily available, compounds with similar structures often involve multi-step reactions. These may include nucleophilic substitution reactions to attach the piperazine and pyrrolidine groups to the pyrimidine core, followed by alkylation reactions to introduce the phenylethyl moiety.

Biological Activity and Potential Applications

The biological activity of this compound is not well-documented, but its structural components suggest potential applications in medicinal chemistry. Piperazine and pyrimidine derivatives are known for their roles in various therapeutic areas, including antiviral, anticancer, and central nervous system disorders. The phenylethyl group may enhance the compound's ability to cross biological membranes, increasing its bioavailability.

Research Findings and Future Directions

Given the lack of specific research findings on 2-[4-(2-phenylethyl)piperazin-1-yl]-4-(pyrrolidin-1-yl)pyrimidine, future studies should focus on its synthesis optimization, biological evaluation, and potential therapeutic applications. The compound's structural diversity offers opportunities for modification and optimization to enhance its pharmacological properties.